4-Ethylquinuclidine
4-Ethylquinuclidine
Q Et is a rigid bicyclic analog of TMA and TEA. Molecular probe for calibration of the size of ion channels or receptors sites. Nicotinic AChR blocker. Acetylcholinesterase inhibitor. Lipid layers modifier. Quaternary quinuclidine derivative,, synthetic. Nicotinic AChR : less active than Tetraethylammonium (TEA) and Tetramethylammonium (TMA) . Acetylcholinesterase: TMA Ki =1.87 mM; TEA Ki =1.04 mM; QEt Ki =6.5 mM [2].
Brand Name:
Vulcanchem
CAS No.:
45732-65-8
VCID:
VC0000079
InChI:
InChI=1S/C9H17N/c1-2-9-3-6-10(7-4-9)8-5-9/h2-8H2,1H3
SMILES:
CCC12CCN(CC1)CC2
Molecular Formula:
C9H17N
Molecular Weight:
139.24 g/mol
4-Ethylquinuclidine
CAS No.: 45732-65-8
ADC Toxins
VCID: VC0000079
Molecular Formula: C9H17N
Molecular Weight: 139.24 g/mol
Purity: min. 98%. (NMR (D2O))
CAS No. | 45732-65-8 |
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Product Name | 4-Ethylquinuclidine |
Molecular Formula | C9H17N |
Molecular Weight | 139.24 g/mol |
IUPAC Name | 4-ethyl-1-azabicyclo[2.2.2]octane |
Standard InChI | InChI=1S/C9H17N/c1-2-9-3-6-10(7-4-9)8-5-9/h2-8H2,1H3 |
Standard InChIKey | ZLPCABMSTVWUGB-UHFFFAOYSA-N |
SMILES | CCC12CCN(CC1)CC2 |
Canonical SMILES | CCC12CCN(CC1)CC2 |
Appearance | colorless crystal powder |
Description | Q Et is a rigid bicyclic analog of TMA and TEA. Molecular probe for calibration of the size of ion channels or receptors sites. Nicotinic AChR blocker. Acetylcholinesterase inhibitor. Lipid layers modifier. Quaternary quinuclidine derivative,, synthetic. Nicotinic AChR : less active than Tetraethylammonium (TEA) and Tetramethylammonium (TMA) . Acetylcholinesterase: TMA Ki =1.87 mM; TEA Ki =1.04 mM; QEt Ki =6.5 mM [2]. |
Purity | min. 98%. (NMR (D2O)) |
Synonyms | 1-ethyl quinicludinium bromide, N-ethyl quinuclidinium bromide. |
Reference | - Kellet et al., J. Pharm. Sci. (1966). 55(3):414-417 - Barlow, Molec. Pharm. (1971). 7(4):357 |
PubChem Compound | 142666 |
Last Modified | Nov 11 2021 |
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